Cas no 338953-35-8 (6-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)-2-methylpyrazolo[1,5-a]pyrimidine)

6-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)-2-methylpyrazolo[1,5-a]pyrimidine structure
338953-35-8 structure
Product Name:6-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)-2-methylpyrazolo[1,5-a]pyrimidine
CAS No:338953-35-8
MF:C13H8ClF3N4
MW:312.677631378174
CID:5014659
Update Time:2023-08-24

6-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)-2-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • SMR000169921
    • MLS000325632
    • 6-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)-2-methylpyrazolo[1,5-a]pyrimidine
    • 6-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methylpyrazolo[1,5-a]pyrimidine
    • 3-chloro-2-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-(trifluoromethyl)pyridine
    • 6-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methylpyrazolo[1,5-a]pyrimidine
    • 6-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-2-methylpyrazolo[1,5-a]pyrimidine
    • BDBM96028
    • cid_1478913
    • HMS2447D22
    • Inchi: 1S/C13H8ClF3N4/c1-7-2-11-18-4-8(6-21(11)20-7)12-10(14)3-9(5-19-12)13(15,16)17/h2-6H,1H3
    • InChI Key: MADVGTOBEDITFO-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1C1C=NC2=CC(C)=NN2C=1

Computed Properties

  • Exact Mass: 312.039
  • Monoisotopic Mass: 312.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.1
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